![molecular formula C15H25NO B5210477 N-[3-(2,4-dimethylphenoxy)propyl]-1-butanamine](/img/structure/B5210477.png)
N-[3-(2,4-dimethylphenoxy)propyl]-1-butanamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[3-(2,4-dimethylphenoxy)propyl]-1-butanamine, also known as bupropion, is a medication that is primarily used as an antidepressant and smoking cessation aid. Bupropion is a unique compound that has a complex mechanism of action, which makes it an interesting subject of scientific research. In
Mechanism of Action
The exact mechanism of action of N-[3-(2,4-dimethylphenoxy)propyl]-1-butanamine is not fully understood, but it is believed to work by inhibiting the reuptake of dopamine, norepinephrine, and serotonin in the brain. This leads to an increase in the levels of these neurotransmitters, which can help to alleviate depression and reduce cravings for nicotine.
Biochemical and Physiological Effects:
Bupropion has a number of biochemical and physiological effects, including increasing the levels of dopamine, norepinephrine, and serotonin in the brain. It has also been shown to increase the activity of the hypothalamic-pituitary-adrenal (HPA) axis, which is involved in the stress response. Bupropion has been found to have a low potential for abuse and dependence, which makes it an attractive alternative to other antidepressants.
Advantages and Limitations for Lab Experiments
Bupropion has a number of advantages for lab experiments, including its well-established use in the treatment of depression and smoking cessation. It has also been extensively studied, which means that there is a large body of research available on its mechanism of action and biochemical and physiological effects. However, there are also some limitations to using N-[3-(2,4-dimethylphenoxy)propyl]-1-butanamine in lab experiments, including its potential for interactions with other medications and its side effects.
Future Directions
There are a number of future directions for research on N-[3-(2,4-dimethylphenoxy)propyl]-1-butanamine, including exploring its potential use in the treatment of ADHD, bipolar disorder, and obesity. There is also a need for further research into the exact mechanism of action of this compound and its effects on the brain and body. Additionally, there is a need for more research into the long-term effects of this compound use, particularly in terms of its potential for interactions with other medications. Overall, this compound is a promising compound that has a number of potential applications in the field of medicine and scientific research.
Synthesis Methods
Bupropion is synthesized through a multi-step process that involves the reaction of 2,4-dichlorobenzoic acid with 3-(2,4-dimethylphenoxy)propylamine to form the intermediate 2,4-dichloro-α-(3-(2,4-dimethylphenoxy)propyl)acetophenone. This intermediate is then reduced using sodium borohydride to form N-[3-(2,4-dimethylphenoxy)propyl]-1-butanamine.
Scientific Research Applications
Bupropion has been extensively researched for its antidepressant and smoking cessation properties. It has also been studied for its potential use in the treatment of attention deficit hyperactivity disorder (ADHD), bipolar disorder, and obesity. Bupropion has been found to be effective in treating depression and smoking cessation, and its use in these areas is well-established.
properties
IUPAC Name |
N-[3-(2,4-dimethylphenoxy)propyl]butan-1-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H25NO/c1-4-5-9-16-10-6-11-17-15-8-7-13(2)12-14(15)3/h7-8,12,16H,4-6,9-11H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GMCMESODUPPJPR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCNCCCOC1=C(C=C(C=C1)C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H25NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.